Cas no 2089207-02-1 (Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-)

Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-, is a brominated isoindolinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure incorporates a piperidinyl-dioxo moiety, which may confer binding affinity for specific biological targets, particularly in the development of proteolysis-targeting chimeras (PROTACs) or other small-molecule modulators. The presence of the bromo substituent enhances reactivity for further functionalization, making it a versatile intermediate in synthetic pathways. This compound is of interest due to its potential role in studying protein degradation pathways or as a scaffold for kinase inhibitors. High purity and well-defined stereochemistry are critical for its effective use in research applications.

Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- structure

2089207-02-1 structure

Product Name:Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-

CAS No:2089207-02-1

MF:C₁₇H₁₈BrN₃O₄

MW:408.24652338028

CID:5306212

Update Time:2025-06-30

Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- Chemical and Physical Properties

Names and Identifiers

- Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-
- Inchi： 1S/C17H18BrN3O4/c18-8-2-5-14(22)19-12-4-1-3-10-11(12)9-21(17(10)25)13-6-7-15(23)20-16(13)24/h1,3-4,13H,2,5-9H2,(H,19,22)(H,20,23,24)
- InChI Key： AKHDFNYVJBBGMV-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC2=C1CN(C1CCC(=O)NC1=O)C2=O)(=O)CCCBr

Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Tenova Pharmaceuticals	T52521-25mg	Lenalidomide-CO-C3-Br	2089207-02-1	>= 95%	25mg	$290.0	2025-02-21
Tenova Pharmaceuticals	T52521-50mg	Lenalidomide-CO-C3-Br	2089207-02-1	>= 95%	50mg	$490.0	2025-02-21
Tenova Pharmaceuticals	T52521-100mg	Lenalidomide-CO-C3-Br	2089207-02-1	>= 95%	100mg	$890.0	2025-02-21

Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]-

Research Brief on Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- (CAS: 2089207-02-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of targeted protein degradation as a therapeutic strategy. Among the emerging compounds, Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- (CAS: 2089207-02-1) has garnered attention due to its potential as a proteolysis-targeting chimera (PROTAC) or a related small-molecule degrader. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, mechanism of action, and therapeutic applications.

The compound, characterized by its unique brominated butanamide structure linked to a phthalimide moiety, is designed to selectively target and degrade specific proteins involved in disease pathways. Recent studies have elucidated its role in the ubiquitin-proteasome system (UPS), where it facilitates the polyubiquitination and subsequent degradation of target proteins. This mechanism is particularly relevant in oncology, where the compound has shown promise in degrading oncogenic proteins such as BET family members and other transcription factors.

In vitro and in vivo studies have demonstrated the compound's efficacy in various cancer models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-proliferative activity against multiple myeloma cell lines by degrading BRD4, a key epigenetic regulator. The study highlighted the compound's high selectivity and low off-target effects, making it a promising candidate for further development. Additionally, its pharmacokinetic properties, including oral bioavailability and metabolic stability, have been optimized to enhance its therapeutic potential.

Beyond oncology, recent research has explored the compound's applicability in neurodegenerative diseases. A 2024 preprint in BioRxiv suggested its potential in degrading tau aggregates, a hallmark of Alzheimer's disease. The compound's ability to cross the blood-brain barrier (BBB) and its favorable safety profile in preclinical models underscore its versatility as a therapeutic agent. However, further validation in clinical settings is necessary to confirm these findings.

In conclusion, Butanamide, 4-bromo-N-[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1-oxo-1H-isoindol-4-yl]- represents a promising avenue in targeted protein degradation. Its unique chemical structure and mechanistic insights position it as a valuable tool for both basic research and drug development. Future studies should focus on optimizing its delivery systems and expanding its therapeutic indications, paving the way for clinical translation.